Homoveratric acid
Homoveratric acid
Homoveratric acid is a phenylacetic acid substituted at positions 3 and 4 by methoxy groups. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a dimethoxybenzene and a member of phenylacetic acids.
Homoveratric acid is a natural product found in Zingiber officinale and Olea europaea with data available.
Homoveratric acid is a natural product found in Zingiber officinale and Olea europaea with data available.
Brand Name:
Vulcanchem
CAS No.:
93-40-3
VCID:
VC21134662
InChI:
InChI=1S/C10H12O4/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H,11,12)
SMILES:
COC1=C(C=C(C=C1)CC(=O)O)OC
Molecular Formula:
C10H12O4
Molecular Weight:
196.20 g/mol
Homoveratric acid
CAS No.: 93-40-3
Cat. No.: VC21134662
Molecular Formula: C10H12O4
Molecular Weight: 196.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Homoveratric acid is a phenylacetic acid substituted at positions 3 and 4 by methoxy groups. It has a role as a human urinary metabolite and a human xenobiotic metabolite. It is a dimethoxybenzene and a member of phenylacetic acids. Homoveratric acid is a natural product found in Zingiber officinale and Olea europaea with data available. |
|---|---|
| CAS No. | 93-40-3 |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.20 g/mol |
| IUPAC Name | 2-(3,4-dimethoxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C10H12O4/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H,11,12) |
| Standard InChI Key | WUAXWQRULBZETB-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CC(=O)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CC(=O)O)OC |
| Melting Point | 96 °C |
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